tert-Butyl (R)-(5-(5-amino-2-fluorophenyl)-2,5-dimethyl-1,1-dioxido-5,6-dihydro-2H-1,2,4-thiadiazin-3-yl)carbamate

• Molecular Formula: C16H23FN4O4S
• Molecular Weight: 386.4 g/mol
• IUPAC Name: tert-butyl N-[(5R)-5-(5-amino-2-fluorophenyl)-2,5-dimethyl-1,1-dioxo-6H-1,2,4-thiadiazin-3-yl]carbamate
• InChI: InChI=1S/C16H23FN4O4S/c1-15(2,3)25-14(22)19-13-20-16(4,9-26(23,24)21(13)5)11-8-10(18)6-7-12(11)17/h6-8H,9,18H2,1-5H3,(H,19,20,22)/t16-/m0/s1
• InChI Key: VJBRTAYMICAZFN-INIZCTEOSA-N
• Isomeric SMILES: C[C@]1(CS(=O)(=O)N(C(=N1)NC(=O)OC(C)(C)C)C)C2=C(C=CC(=C2)N)F
• Canonical SMILES: CC1(CS(=O)(=O)N(C(=N1)NC(=O)OC(C)(C)C)C)C2=C(C=CC(=C2)N)F

Description

tert-Butyl ®-(5-(5-amino-2-fluorophenyl)-2,5-dimethyl-1,1-dioxido-5,6-dihydro-2H-1,2,4-thiadiazin-3-yl)carbamate: is a compound with a complex structure. Let’s break it down:

• This compound likely has interesting properties due to its diverse structural features.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

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Chemical Reactions Analysis

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Major Products:

Scientific Research Applications

Chemistry: Investigate its reactivity, stability, and potential as a building block for other compounds.

Biology: Explore its interactions with biological molecules (e.g., enzymes, receptors).

Medicine: Assess its pharmacological properties (e.g., anticancer, antimicrobial).

Industry: Consider applications in materials science or catalysis.

Mechanism of Action

• The compound’s effects likely involve interactions with specific molecular targets or pathways.
• Further research is needed to elucidate its precise mechanism.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features (e.g., the fluorophenyl group, thiadiazine ring).

Similar Compounds: Explore related structures (e.g., other carbamates, thiadiazines).

Remember that this compound’s complexity offers exciting avenues for scientific exploration!